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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl 2-methoxyacetate, with the CAS number 17640-21-0, is an organic ester with the

molecular formula C₆H₁₂O₃.[1] It is also known by several synonyms, including isopropyl

methoxyacetate, 1-methylethyl 2-methoxyacetate, and methoxyacetic acid isopropyl ester.[2]

This document provides a comprehensive technical overview of its chemical and physical

properties, synthesis, applications, and safety information, tailored for professionals in research

and development.

Physicochemical Properties
Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid.[2] A summary of its key

physical and chemical properties is presented in the table below for easy reference and

comparison.
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₃ [1][3]

Molecular Weight 132.16 g/mol [1][3]

Boiling Point 160 °C at 760 mmHg

Density 0.959 g/cm³

Refractive Index 1.398

Flash Point 49.9 °C

Vapor Pressure 2.44 mmHg at 25°C

LogP 0.5844 [1]

Topological Polar Surface Area

(TPSA)
35.53 Å² [1]

Hydrogen Bond Acceptors 3 [1]

Rotatable Bonds 3 [1]

Solubility
Soluble in organic solvents,

low solubility in water.[2]
[2]

Appearance Colorless to pale yellow liquid [2][4]

Synthesis
While various laboratory-scale synthesis methods can be envisaged, a detailed industrial-scale

synthesis is documented in the literature. This process provides a clear workflow for the

production of Isopropyl 2-methoxyacetate.

Industrial Synthesis Protocol
This synthesis is a two-step process starting from methyl chloroacetate.[5]

Step 1: Synthesis of Methyl Methoxyacetate

Reactants:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemscene.com/17640-21-0.html
https://en.chemfish.com/product/18715.html
https://www.chemscene.com/17640-21-0.html
https://en.chemfish.com/product/18715.html
https://www.chemscene.com/17640-21-0.html
https://www.chemscene.com/17640-21-0.html
https://www.chemscene.com/17640-21-0.html
https://www.chemscene.com/17640-21-0.html
https://wap.guidechem.com/encyclopedia/isopropyl-2-methoxyacetate-dic1298416.html
https://wap.guidechem.com/encyclopedia/isopropyl-2-methoxyacetate-dic1298416.html
https://wap.guidechem.com/encyclopedia/isopropyl-2-methoxyacetate-dic1298416.html
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h6e4168dc?context=bbe
https://www.benchchem.com/product/b189238?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-c93b55b466c24849b79e5926fb9gb2bg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl chloroacetate (434.1 g, 4.0 mol)[5]

30% Sodium methoxide solution (756.3 g, 4.2 mol)[5]

Procedure:

Methyl chloroacetate is charged into a reactor and stirred at 25 °C.[5]

The sodium methoxide solution is added dropwise over 2.5 hours, ensuring the reaction

temperature does not exceed 65 °C.[5]

After the addition is complete, the mixture is stirred at reflux for an additional 3 hours.[5]

Step 2: Transesterification to Isopropyl 2-methoxyacetate

Reactants:

Crude methyl methoxyacetate from Step 1

Isopropanol (480.8 g, 8.0 mol)[5]

Procedure:

Methanol (436.0 g) is distilled off from the reaction mixture of Step 1.[5]

Isopropanol is added to the residue, and the mixture is heated to reflux.[5]

Methanol is continuously removed via a distillation column.[5]

After 6.5 hours, the conversion to isopropyl methoxyacetate is greater than 98%.[5]

The reaction mixture is cooled and concentrated on a rotary evaporator.[5]

The resulting distillate is purified by fractional distillation to yield Isopropyl 2-
methoxyacetate with a purity of >99%. The overall yield is approximately 74%.[5]
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Industrial Synthesis of Isopropyl 2-methoxyacetate

Step 1: Synthesis of Methyl Methoxyacetate

Step 2: Transesterification

Purification

Methyl Chloroacetate

Reaction at <= 65°C, then reflux

Sodium Methoxide Solution

Crude Methyl Methoxyacetate

Reflux with Methanol Removal

Isopropanol

Crude Isopropyl 2-methoxyacetate

Fractional Distillation

Pure Isopropyl 2-methoxyacetate (>99%)
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Prodrug Strategy Involving Ester Linkage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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